Cas no 22195-53-5 (2-(chloromethyl)-1,4-dioxaspiro4.4nonane)

• Product Name: 2-(chloromethyl)-1,4-dioxaspiro4.4nonane
• CAS No: 22195-53-5
• MF: C₈H₁₃ClO₂
• MW: 176.640621900558
• MDL: MFCD02975829
• CID: 273743
• PubChem ID: 237903
• Update Time: 2025-07-19

2-(chloromethyl)-1,4-dioxaspiro4.4nonane Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxaspiro[4.4]nonane,2-(chloromethyl)-
• 2-(CHLOROMETHYL)-1,4-DIOXASPIRO[4.4]NONANE
• 3-(chloromethyl)-1,4-dioxaspiro[4.4]nonane
• 1-chloro-2,3-O-cyclopentylidenepropane
• 2-Chlormethyl-1,4-dioxa-spiro[4.4]nonan
• 2-chloromethyl-1,4-dioxa-spiro[4.4]nonane
• AC1L5ZSW
• AC1Q3UAF
• AC1Q3UCG
• AR-1C8748
• CTK4E8882
• NSC41992
• SureCN6217663
• 2-(chloromethyl)-1,4-dioxaspiro4.4nonane
• 3-(chloromethyl)-1, 4-dioxaspiro[4.4]nonane
• 22195-53-5
• AKOS016886533
• DTXSID20285453
• NSC-41992
• EN300-13355
• Z90122125
• SCHEMBL6217663
• AKOS001116882
• MFCD02975829

• MDL： MFCD02975829
• Inchi： 1S/C8H13ClO2/c9-5-7-6-10-8(11-7)3-1-2-4-8/h7H,1-6H2
• InChI Key： YIFKYXFYLABVBB-UHFFFAOYSA-N
• SMILES： ClCC1COC2(CCCC2)O1

Computed Properties

• Exact Mass: 176.06049
• Monoisotopic Mass: 176.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.18
• Boiling Point: 253.4°C at 760 mmHg
• Flash Point: 102.6°C
• Refractive Index: 1.494
• PSA: 18.46
• LogP: 1.91090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 2-(chloromethyl)-1,4-dioxaspiro4.4nonane

Comprehensive Overview of 2-(Chloromethyl)-1,4-dioxaspiro[4.4]nonane (CAS No. 22195-53-5)

2-(Chloromethyl)-1,4-dioxaspiro[4.4]nonane (CAS No. 22195-53-5) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique spirocyclic structure and reactive chloromethyl group make it a versatile building block for constructing complex molecules. With growing interest in green chemistry and sustainable synthesis, researchers are exploring its applications in catalytic transformations and biodegradable polymer development.

The compound's 1,4-dioxaspiro[4.4]nonane backbone provides exceptional stability while enabling selective functionalization—a key reason why it's frequently discussed in organic synthesis forums and patent literature. Recent studies highlight its potential in chiral auxiliaries for asymmetric synthesis, addressing the pharmaceutical industry's demand for enantiopure compounds. Its CAS number 22195-53-5 serves as a crucial identifier in regulatory documentation and scientific databases.

In material science, 2-(chloromethyl)-1,4-dioxaspiro[4.4]nonane has gained attention for modifying polymer crosslinking density and improving thermal resistance—properties highly sought after in high-performance coatings and electronic encapsulants. The compound's chloromethyl moiety enables efficient grafting reactions, making it valuable for creating functionalized surfaces in nanotechnology applications.

Analytical challenges surrounding 22195-53-5 frequently appear in chromatography discussions, particularly concerning HPLC method development for purity assessment. Advanced techniques like 2D NMR and high-resolution mass spectrometry are often employed to characterize its stereochemistry and degradation pathways. These analytical aspects are critical for quality control in GMP-compliant production environments.

The safety profile of 2-(chloromethyl)-1,4-dioxaspiro[4.4]nonane remains an active research area, with particular focus on industrial handling protocols and waste stream management. Modern process intensification approaches aim to minimize its environmental footprint while maintaining synthetic efficiency—a balance frequently queried in chemical engineering circles.

Emerging applications include its use as a precursor for bioactive heterocycles and metal-organic frameworks (MOFs). The compound's ability to form stable chelates has sparked interest in coordination chemistry and catalyst design, aligning with current trends in energy storage materials research.

Market analysts note increasing demand for CAS 22195-53-5 in Asia-Pacific regions, driven by expanding pharmaceutical outsourcing activities. Suppliers are developing high-purity grades to meet stringent requirements of FDA-approved drug synthesis, while academic laboratories investigate novel microwave-assisted preparation methods to enhance yield.

Recent patent filings reveal innovative uses of 2-(chloromethyl)-1,4-dioxaspiro[4.4]nonane in photoactive materials and controlled-release formulations. These developments respond to industry needs for smart materials and targeted delivery systems, frequently searched topics in materials science databases.

Environmental fate studies of 22195-53-5 employ advanced computational chemistry models to predict biodegradation pathways—a methodology gaining traction in green chemistry assessments. Such approaches help address regulatory concerns while supporting sustainable chemical design principles.

The compound's structure-activity relationships continue to be explored in medicinal chemistry, particularly for CNS-targeting molecules. Its spirocyclic motif demonstrates improved blood-brain barrier penetration compared to flat aromatic systems—a property extensively discussed in drug discovery literature.

Technical discussions often center on optimizing protection-deprotection strategies using the 1,4-dioxaspiro group, especially for multi-step syntheses of complex natural products. These methodologies are increasingly relevant for total synthesis projects targeting bioactive marine compounds.

In educational contexts, 2-(chloromethyl)-1,4-dioxaspiro[4.4]nonane serves as an excellent case study for conformational analysis and stereoelectronic effects. Its rigid spirocenter provides clear illustrations of molecular strain concepts—topics frequently searched by chemistry students and educators.

Future research directions may explore its electrochemical properties for battery electrolyte applications or investigate its supramolecular behavior in host-guest chemistry. These potential applications align with global trends in renewable energy and molecular recognition technologies.